1-(3,5-dimethylbenzoyl)-4-propylpiperazine

• IUPAC Name: (3,5-dimethylphenyl)-(4-propylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H24N2O/c1-4-5-17-6-8-18(9-7-17)16(19)15-11-13(2)10-14(3)12-15/h10-12H,4-9H2,1-3H3
• InChI Key: GDUZPCFTYXZPFG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)C2=CC(=CC(=C2)C)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

1-(3,5-dimethylbenzoyl)-4-propylpiperazine (DMPP) is a piperazine derivative that has gained significant attention in scientific research due to its unique pharmacological properties. DMPP is a potent agonist of nicotinic acetylcholine receptors (nAChRs) and has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

1-(3,5-dimethylbenzoyl)-4-propylpiperazine acts as a potent agonist of nAChRs, which are ligand-gated ion channels that are widely expressed in the nervous system. Upon binding of 1-(3,5-dimethylbenzoyl)-4-propylpiperazine to nAChRs, the channels are activated, leading to the influx of cations such as sodium and calcium into the cell. This results in depolarization of the membrane potential and the initiation of various downstream signaling cascades.
Biochemical and Physiological Effects:
1-(3,5-dimethylbenzoyl)-4-propylpiperazine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of synaptic plasticity. These effects are thought to underlie the potential therapeutic applications of 1-(3,5-dimethylbenzoyl)-4-propylpiperazine in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(3,5-dimethylbenzoyl)-4-propylpiperazine for lab experiments is its high potency and selectivity for nAChRs. This allows for precise modulation of these receptors and the study of their specific functions. However, one limitation of 1-(3,5-dimethylbenzoyl)-4-propylpiperazine is its potential toxicity at high concentrations, which must be carefully monitored in experiments.

Future Directions

There are several future directions for research on 1-(3,5-dimethylbenzoyl)-4-propylpiperazine, including the development of more selective and potent analogs, the investigation of its therapeutic potential in various neurological and psychiatric disorders, and the exploration of its potential use as a tool for studying nAChR function in vivo. Additionally, the potential use of 1-(3,5-dimethylbenzoyl)-4-propylpiperazine as a therapeutic agent for nicotine addiction warrants further investigation.

Synthesis Methods

1-(3,5-dimethylbenzoyl)-4-propylpiperazine can be synthesized via a multi-step process that involves the reaction of 3,5-dimethylbenzoyl chloride with propylpiperazine in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain pure 1-(3,5-dimethylbenzoyl)-4-propylpiperazine.

Scientific Research Applications

1-(3,5-dimethylbenzoyl)-4-propylpiperazine has been widely used in scientific research to study the function and modulation of nAChRs. It has been demonstrated that 1-(3,5-dimethylbenzoyl)-4-propylpiperazine can selectively activate specific subtypes of nAChRs, which has provided valuable insights into the role of these receptors in various physiological and pathological processes.